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Abstract

Turletricin (also known as AM-2-19 and SF001) is a next-generation polyene antifungal agent
rationally designed as an analog of Amphotericin B (AmB).[1][2] It exhibits a broad spectrum of
potent fungicidal activity with a significantly improved safety profile, addressing the notorious
nephrotoxicity associated with its predecessor.[1][2] This technical guide provides an in-depth
overview of the molecular structure, chemical properties, and mechanism of action of
Turletricin. It includes a compilation of its antifungal activity against key fungal pathogens,
detailed experimental protocols for its study, and visualizations of its mechanism and
experimental workflows. This document is intended to serve as a comprehensive resource for
researchers and professionals involved in the development of new antifungal therapies.

Molecular Structure and Chemical Properties

Turletricin is a macrocyclic polyene with the chemical formula C50H80N2018 and a molecular
weight of 997.17 g/mol .[3] Its structure is a modification of Amphotericin B, engineered to
enhance its affinity for fungal ergosterol while minimizing its interaction with human cholesterol,
the primary cause of AmB's toxicity.[1][2]
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Property Value Reference
Synonyms AM-2-19, SF001 [1112]
Molecular Formula C50H80N2018 [3]
Molecular Weight 997.17 g/mol [3]

CAS Number 2761794-74-3 [3]

Antifungal Activity

Turletricin has demonstrated potent in vitro activity against a wide range of clinically relevant
fungal pathogens, including species from the Candida, Aspergillus, and Fusarium genera.[1][2]
[4] The following tables summarize the Minimum Inhibitory Concentration (MIC) values of

Turletricin (SF001) against various fungal isolates.

Table 2.1: In Vitro Antifungal Activity of Turletricin (SF001) against Candida Species

. MIC Range
Organism MIC50 (mgl/L) MIC90 (mgIL) Reference
(mglL)
Candida spp.
0.25 1 0.125- 4 [1]
(overall)

Table 2.2: In Vitro Antifungal Activity of Turletricin (SF001) against Aspergillus Species

) MIC Range
Organism MIC50 (mgl/L) MIC90 (mgI/L) Reference
(mglL)

Aspergillus spp.

berd PP 0.5 1 0.125-4 [1]
(overall)
Aspergillus

p_ J - - 0.5-2.0 [2]
fumigatus

Table 2.3: In Vitro Antifungal Activity of Turletricin (SF001) against Fusarium Species
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) MIC Range (100%
Organism o Reference
inhibition) (pg/mL)

Fusarium solani 05-8 [4]

Fusarium oxysporum 05-8 [4]

Mechanism of Action

The primary mechanism of action of Turletricin is the rapid and selective extraction of
ergosterol from the fungal cell membrane.[5] This process disrupts the integrity and function of
the membrane, leading to fungal cell death. Unlike Amphotericin B, Turletricin has a lower
affinity for cholesterol, the predominant sterol in mammalian cell membranes, which accounts

for its reduced toxicity.[5]

The downstream effects following ergosterol extraction include membrane destabilization,
leakage of intracellular components, and ultimately, cell lysis.

Binds to _ [ Fungal Cell Membrane I Leakage of Intracellular
X Membrane Destabilization
(Ergosterol-rich) Components

Click to download full resolution via product page

Caption: Mechanism of action of Turletricin.

Experimental Protocols

This section provides an overview of the key experimental methodologies used in the

evaluation of Turletricin.

Synthesis of Turletricin (AM-2-19)

The synthesis of Turletricin is achieved through chemical modifications of Amphotericin B.[3]
While the detailed, step-by-step protocol is proprietary and found in the supplementary
materials of the primary research publication by Maji et al. in Nature (2023), the general
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approach involves the selective modification of the C16 position with a serinol amide and
epimerization at the C2' position.[5]

In Vitro Antifungal Susceptibility Testing

The antifungal activity of Turletricin is determined using the broth microdilution method
according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI) document
M38-A2.[2]
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Caption: Workflow for in vitro antifungal susceptibility testing.

Protocol Details:
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e Inoculum Preparation: Fungal isolates are cultured on appropriate agar plates. Conidia or
yeast cells are harvested and suspended in sterile saline. The suspension is adjusted to a
concentration of 0.5-2.5 x 103 CFU/mL.

e Drug Dilution: Turletricin is serially diluted in RPMI 1640 medium in a 96-well microtiter
plate.

 Inoculation: Each well is inoculated with the fungal suspension.
e Incubation: The plates are incubated at 35°C for 24-48 hours.

e MIC Determination: The MIC is determined as the lowest concentration of the drug that
causes a significant inhibition of growth compared to the drug-free control well.

Ergosterol Extraction Assay

The ability of Turletricin to extract ergosterol from fungal membranes can be quantified using a
high-performance liquid chromatography (HPLC)-based method.
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Caption: Workflow for ergosterol extraction assay.
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Protocol Details:

o Sample Preparation: Fungal cells are grown to a desired density, harvested by
centrifugation, and washed.

o Treatment: The cells are incubated with Turletricin for a specified time.

o Saponification: The cell pellet is saponified using an alcoholic potassium hydroxide solution
to release sterols.

o Extraction: The sterols are extracted from the saponified mixture using an organic solvent
such as n-hexane or a chloroform-methanol mixture.[6][7]

e Analysis: The extracted lipids are dried, resuspended in the mobile phase, and analyzed by
HPLC with UV detection at 282 nm.[8]

» Quantification: The amount of ergosterol is quantified by comparing the peak area to a
standard curve of pure ergosterol.[7]

In Vivo Efficacy in a Murine Model of Invasive
Aspergillosis

The in vivo efficacy of Turletricin is evaluated in an immunocompromised mouse model of
invasive pulmonary aspergillosis.[2]

Protocol Details:

e Immunosuppression: Mice are immunosuppressed using a combination of
cyclophosphamide and cortisone acetate administered intraperitoneally and subcutaneously,
respectively, prior to infection.[2]

« Infection: Mice are infected intranasally with a suspension of Aspergillus fumigatus conidia.

[2]

o Treatment: Treatment with Turletricin or a control vehicle is initiated at a specified time post-
infection and administered for a defined duration.[2][9]
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o Efficacy Assessment: Efficacy is assessed by monitoring survival rates and determining the
fungal burden in the lungs and other organs via quantitative PCR or colony-forming unit
(CFU) counts.[2][9]

Conclusion

Turletricin represents a significant advancement in the development of polyene antifungals. Its
rational design has successfully decoupled the potent fungicidal activity from the dose-limiting
toxicity that has hampered the clinical utility of Amphotericin B. The data presented in this guide
highlight its broad-spectrum efficacy and provide a foundation for its continued development as
a promising new therapy for invasive fungal infections. The detailed experimental protocols
offer a starting point for researchers to further investigate its properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Turletricin: A Technical Guide to its Molecular Structure
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559468#molecular-structure-and-chemical-
properties-of-turletricin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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